Cas no 1247885-40-0 (2,3-Difluoro-5-nitrobenzonitrile)

2,3-Difluoro-5-nitrobenzonitrile structure
1247885-40-0 structure
Product Name:2,3-Difluoro-5-nitrobenzonitrile
CAS No:1247885-40-0
MF:C7H2F2N2O2
MW:184.099788188934
MDL:MFCD24038781
CID:842826
PubChem ID:58077015
Update Time:2025-04-19

2,3-Difluoro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-5-nitrobenzonitrile
    • 3,4-difluoro-5-nitrobenzonitrile
    • Benzonitrile, 2,3-difluoro-5-nitro-
    • XH1082
    • 1247885-40-0
    • AKOS016012486
    • SCHEMBL505035
    • DB-329565
    • SREQFLXKAOEIEW-UHFFFAOYSA-N
    • DTXSID40728756
    • MFCD24038781
    • AS-33310
    • CS-0157905
    • MDL: MFCD24038781
    • Inchi: 1S/C7H2F2N2O2/c8-6-2-5(11(12)13)1-4(3-10)7(6)9/h1-2H
    • InChI Key: SREQFLXKAOEIEW-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C#N)C=C(C=1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 184.00843363g/mol
  • Monoisotopic Mass: 184.00843363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.6Ų

2,3-Difluoro-5-nitrobenzonitrile Pricemore >>

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